Cas no 2287344-66-3 (tert-butyl 4-[(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 4-[(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• CAS No: 2287344-66-3
• MF: C₁₈H₂₅BrN₄O₃
• MW: 425.320103406906
• CID: 5960448
• PubChem ID: 165737876
• Update Time: 2025-06-08

tert-butyl 4-[(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287344-66-3
• tert-butyl 4-[(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate
• EN300-6750525

• Inchi： 1S/C18H25BrN4O3/c1-18(2,3)26-17(24)22-9-7-12(8-10-22)11-23-16-13(19)5-6-14(25-4)15(16)20-21-23/h5-6,12H,7-11H2,1-4H3
• InChI Key： NFMHZSWYSCECTA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1N(CC1CCN(C(=O)OC(C)(C)C)CC1)N=N2)OC

Computed Properties

• Exact Mass: 424.11100g/mol
• Monoisotopic Mass: 424.11100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 69.5Ų

Additional information on tert-butyl 4-[(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate

Introduction to Tert-butyl 4-[(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate (CAS No. 2287344-66-3)

Tert-butyl 4-[(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 2287344-66-3, represents a fascinating intersection of organic chemistry and medicinal biology, offering unique structural and functional properties that make it a valuable candidate for further exploration.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a piperidine ring, a benzotriazole moiety, and various substituents that contribute to its distinct chemical behavior. The presence of a tert-butyl group at the carboxyl position enhances the stability and lipophilicity of the molecule, making it more suitable for biological applications. Additionally, the 7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl moiety introduces additional electronic and steric effects that can influence its interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Tert-butyl 4-[(7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-yl)methyl]piperidine-1-carboxylate has shown promise in preliminary studies as a potential lead compound for the development of new therapeutic agents. Its unique structural features suggest that it may be capable of interacting with multiple targets, making it a versatile tool for drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine ring is a common pharmacophore in drugs targeting central nervous system (CNS) receptors, and the benzotriazole moiety has been shown to exhibit neuroprotective properties. The combination of these features makes Tert-butyl 4-[7-bromo-4-methoxy-1H-1,2,3-benzotriazol-1-ylylmethyl]piperidine-1-carboxylate an attractive candidate for further investigation in this area.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl group at the carboxyl position is particularly critical, as it significantly impacts the overall properties of the molecule. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for this type of compound, which is essential for its commercialization.

Evaluation of Tert-butyl 4-[7-bromo-4-methoxy-1H-1,2,benzotriazol-1ylylmethyl]piperidine-1-carboxylate has been conducted using both computational and experimental approaches. Molecular modeling studies have provided insights into its binding interactions with potential target proteins, while in vitro assays have helped assess its biological activity. These studies have revealed promising results, suggesting that this compound may have therapeutic potential.

The pharmacokinetic properties of Tert-butyl 4-[7-bromo-4-methoxy-H-benzotriazol -1-ylylmethyl]piperidine-carboxylate are also being thoroughly investigated. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary data indicate that it exhibits favorable pharmacokinetic profiles, which could enhance its efficacy and reduce potential side effects.

In conclusion, Tert-butyl 4-[7-bromo -4-methoxy-H- benzotriazol -1-ylylmethyl]piperidine-carboxylate (CAS No. 2287344 -66 -3)) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and promising biological activity make it an exciting candidate for further development. As research continues to uncover new therapeutic applications for this class of compounds, Tert-butyl 4-[7-bromo -4-methoxy-H- benzotriazol -1-ylylmethyl]piperidine-carboxylate is poised to play a crucial role in advancing medical science.